Cas no 72755-19-2 (Kumujian A)

• Product name: Kumujian A
• CAS No: 72755-19-2
• MF: C₁₄H₁₂N₂O₂
• MW: 240.25728
• CID: 1116698
• PubChem ID: 11701473

Kumujian A Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-1-carboxylic acid ethyl ester
• 1-Ethoxycarbonyl-beta-carboline
• 1-ethoxycarbonyl-β-carboline
• ethyl 9H-pyrido[3,4-b]indole-1-carboxylate
• ethyl β-carboline-1-carboxylate
• Ethyl β-carboline-4-carboxylate
• kumujian A
• MS-23404
• CS-0530781
• CHEMBL3401839
• SCHEMBL594486
• 1-(Ethoxycarbonyl)-beta-carboline
• ethyl-9H-pyrido[3,4-b]indole-1-carboxylate
• 1-Carboethoxy-beta-carboline
• CFXOOHNXLDSCHT-UHFFFAOYSA-N
• 72755-19-2
• DB-363563
• G70476
• Kumujian A

• Inchi： InChI=1S/C14H12N2O2/c1-2-18-14(17)13-12-10(7-8-15-13)9-5-3-4-6-11(9)16-12/h3-8,16H,2H2,1H3
• InChI Key： CFXOOHNXLDSCHT-UHFFFAOYSA-N
• SMILES： CCOC(=O)c1nccc2c3ccccc3[nH]c12

Computed Properties

• Exact Mass: 240.09000
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.308±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 145-146 ºC
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• PSA: 54.98000
• LogP: 2.89280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids